Cas no 934155-61-0 (5-(4-Nitrophenoxy)methylthiophene-2-carboxylic Acid)

• Product Name: 5-(4-Nitrophenoxy)methylthiophene-2-carboxylic Acid
• CAS No: 934155-61-0
• MF: C₁₂H₉NO₅S
• MW: 279.268562078476
• MDL: MFCD06804706
• CID: 3032204
• PubChem ID: 19620516
• Update Time: 2025-10-30

5-(4-Nitrophenoxy)methylthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[(4-硝基苯氧基)甲基]-2-噻吩甲酸
• 5-[(4-nitrophenoxy)methyl]thiophene-2-carboxylic acid
• 5-((4-Nitrophenoxy)methyl)thiophene-2-carboxylic acid
• BBL014408
• STK894755
• 5-(4-Nitrophenoxymethyl)thiophene-2-carboxylic acid
• 5-((4-Nitrophenoxy)methyl)thiophene-2-carboxylicacid
• 2-thiophenecarboxylic acid, 5-[(4-nitrophenoxy)methyl]-
• 934155-61-0
• CS-0321732
• C12H9NO5S
• ALBB-017972
• VS-04294
• AKOS000309499
• H32460
• MFCD06804706
• 5-(4-Nitrophenoxy)methylthiophene-2-carboxylic Acid

• MDL： MFCD06804706
• Inchi： 1S/C12H9NO5S/c14-12(15)11-6-5-10(19-11)7-18-9-3-1-8(2-4-9)13(16)17/h1-6H,7H2,(H,14,15)
• InChI Key： YDCCJPLIMBMCPX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1COC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 279.02014356Da
• Monoisotopic Mass: 279.02014356Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 121

Additional information on 5-(4-Nitrophenoxy)methylthiophene-2-carboxylic Acid

5-(4-Nitrophenoxy)methylthiophene-2-carboxylic Acid: A Comprehensive Overview

The compound 5-(4-Nitrophenoxy)methylthiophene-2-carboxylic Acid (CAS No. 934155-61-0) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and versatility in chemical synthesis. The structure of this compound comprises a thiophene ring substituted with a nitrophenoxy group at the 5-position and a carboxylic acid group at the 2-position, making it a valuable molecule for both academic and industrial purposes.

Recent studies have highlighted the importance of thiophene derivatives in the development of advanced materials, particularly in the field of electronics. The presence of the nitrophenoxy group introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes 5-(4-Nitrophenoxy)methylthiophene-2-carboxylic Acid a promising candidate for applications in organic electronics, such as in the creation of high-performance semiconductors or light-emitting diodes (LEDs). Researchers have also explored its potential as a building block for constructing more complex molecular architectures, including polymers and supramolecular assemblies.

In addition to its electronic applications, this compound has shown promise in the field of medicinal chemistry. The carboxylic acid group present in its structure can be readily modified to create bioactive derivatives. Recent investigations have demonstrated that certain analogs of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential as a lead compound for drug development. Furthermore, its ability to act as a chelating agent has been explored, opening avenues for its use in metalloenzyme inhibition or metallothionein modulation.

The synthesis of 5-(4-Nitrophenoxy)methylthiophene-2-carboxylic Acid involves a multi-step process that typically begins with the preparation of the thiophene ring followed by substitution reactions to introduce the desired functional groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From an analytical standpoint, this compound has been extensively studied using various spectroscopic techniques, including UV-Vis spectroscopy, nuclear magnetic resonance (NMR), and mass spectrometry. These studies have provided valuable insights into its molecular structure, stability, and reactivity under different conditions. Moreover, computational chemistry approaches, such as density functional theory (DFT), have been employed to predict its electronic properties and reactivity patterns, further enhancing our understanding of this molecule.

Looking ahead, the versatility of 5-(4-Nitrophenoxy)methylthiophene-2-carboxylic Acid presents numerous opportunities for future research. Its unique combination of functional groups makes it an ideal candidate for exploring new chemical reactions and designing novel materials with tailored properties. As interdisciplinary research continues to grow, this compound is expected to play a pivotal role in advancing our knowledge across diverse scientific domains.